Cas no 15777-58-9 (5-bromo-3-ethyl-1H-1,2,4-triazole)

5-bromo-3-ethyl-1H-1,2,4-triazole structure
15777-58-9 structure
Product Name:5-bromo-3-ethyl-1H-1,2,4-triazole
CAS No:15777-58-9
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD12827510
CID:1071902
PubChem ID:45791243
Update Time:2025-07-22

5-bromo-3-ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-ethyl-1H-1,2,4-triazole
    • 3-Brom-5-aethyl-< 1,2,4> triazol
    • 3-bromo-5-ethyl-1H-[1,2,4]triazole
    • 3-bromo-5-ethyl-1H-1,2,4-triazole(SALTDATA: FREE)
    • BB_SC-7580
    • FT-0683568
    • KB-235141
    • STK935877
    • 5-bromo-3-ethyl-1H-1,2,4-triazole
    • BBL032262
    • VS-11111
    • DTXSID20672485
    • AT12502
    • 15777-58-9
    • 3-bromo-5-ethyl-1H-[1,2,4]triazole; BB_SC-7580;
    • AKOS005173657
    • J-009450
    • 1H-1,2,4-Triazole, 5-bromo-3-ethyl-
    • 3-BROMO-5-ETHYL-4H-1,2,4-TRIAZOLE
    • CS-0435079
    • 1H-1,2,4-Triazole, 3-bromo-5-ethyl-
    • A883477
    • EN300-1699093
    • SCHEMBL22409950
    • ALBB-012364
    • MFCD12827510
    • MDL: MFCD12827510
    • Inchi: 1S/C4H6BrN3/c1-2-3-6-4(5)8-7-3/h2H2,1H3,(H,6,7,8)
    • InChI Key: RKNGIWHDLFYCGV-UHFFFAOYSA-N
    • SMILES: BrC1=NNC(CC)=N1

Computed Properties

  • Exact Mass: 174.97458
  • Monoisotopic Mass: 174.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.705
  • Boiling Point: 308°C at 760 mmHg
  • Flash Point: 140.1°C
  • Refractive Index: 1.575
  • PSA: 41.57

5-bromo-3-ethyl-1H-1,2,4-triazole Security Information

  • HazardClass:IRRITANT

5-bromo-3-ethyl-1H-1,2,4-triazole Pricemore >>

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Additional information on 5-bromo-3-ethyl-1H-1,2,4-triazole

Introduction to 5-bromo-3-ethyl-1H-1,2,4-triazole (CAS No. 15777-58-9)

5-bromo-3-ethyl-1H-1,2,4-triazole, identified by the Chemical Abstracts Service Number (CAS No.) 15777-58-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a bromine substituent at the 5-position and an ethyl group at the 3-position introduces unique reactivity and functionalization potential, making it a valuable intermediate in synthetic chemistry.

The 5-bromo-3-ethyl-1H-1,2,4-triazole structure is of particular interest due to its versatility in medicinal chemistry. Triazoles are well-documented for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The bromine atom in this molecule serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel triazole derivatives with enhanced pharmacological profiles. The 5-bromo-3-ethyl-1H-1,2,4-triazole scaffold has been employed in the synthesis of compounds targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating inhibitors of enzymes involved in cancer metabolism. The ethyl group at the 3-position provides a site for derivatization, allowing chemists to fine-tune solubility and metabolic stability while maintaining potent biological activity.

One notable application of 5-bromo-3-ethyl-1H-1,2,4-triazole is in the development of agrochemicals. Triazole-based compounds are widely used as fungicides due to their efficacy against a range of fungal pathogens. The brominated triazole derivatives exhibit improved bioavailability and resistance management compared to their unmodified counterparts. This has led to increased interest in synthesizing analogs of 5-bromo-3-ethyl-1H-1,2,4-triazole that can be incorporated into next-generation crop protection agents.

The chemical synthesis of 5-bromo-3-ethyl-1H-1,2,4-triazole typically involves multi-step processes starting from readily available precursors. A common route involves the condensation of ethyl acetoacetate with guanidine hydrochloride under acidic conditions to form the triazole core. Subsequent bromination using bromine or N-bromosuccinimide (NBS) yields the desired product with high regioselectivity. Advances in catalytic methods have further streamlined this process, improving yields and reducing byproduct formation.

From a computational chemistry perspective, the molecular properties of 5-bromo-3-ethyl-1H-1,2,4-triazole have been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These studies have provided insights into its electronic structure and intermolecular interactions, which are crucial for understanding its reactivity and binding affinity to biological targets. The calculated HOMO-LUMO gaps suggest that this compound may exhibit moderate electrophilicity, making it susceptible to nucleophilic attack in cross-coupling reactions.

The pharmacokinetic behavior of derivatives of 5-bromo-3-ethyl-1H-1,2,4-triazole has also been scrutinized in preclinical studies. Metabolic stability assays have revealed that the ethyl group enhances clearance rates compared to unsubstituted triazoles but does not significantly affect bioavailability. This balance is critical for developing drugs with optimal therapeutic windows. Additionally, structural modifications have been explored to improve oral bioavailability and reduce off-target effects.

In conclusion,5-bromo-3-ethyl-HCHtriazole (CAS No: 15777)-589 represents a promising scaffold for drug discovery and agrochemical innovation. Its unique structural features enable diverse chemical modifications while maintaining biological efficacy. As research continues to uncover new applications for this compound,5-bromo--33--ethyl-HCHtriazole will likely remain at the forefront of medicinal chemistry endeavors aimed at addressing unmet therapeutic needs.

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